Cas no 898789-49-6 (Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate)
Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-[3-(4-METHYLPIPERAZINOMETHYL)PHENYL]-5-OXOVALERATE
- ethyl 5-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]-5-oxo-pentanoate
- LogP
- Ethyl 5-[3-(4-methylpiperazinomethyl)-phenyl]-5-oxovalerate
- ethyl 5-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]-5-oxopentanoate
- Ethyl 5-{3-[(4-methylpiperazin-1-yl)methyl]phenyl}-5-oxopentanoate
- 898789-49-6
- MFCD03842341
- DTXSID80643459
- AKOS016020934
- Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate
-
- MDL: MFCD03842341
- Inchi: 1S/C19H28N2O3/c1-3-24-19(23)9-5-8-18(22)17-7-4-6-16(14-17)15-21-12-10-20(2)11-13-21/h4,6-7,14H,3,5,8-13,15H2,1-2H3
- InChI Key: QPVONZWISTWWQE-UHFFFAOYSA-N
- SMILES: O=C(CCCC(=O)OCC)C1=CC=CC(=C1)CN1CCN(C)CC1
Computed Properties
- Exact Mass: 332.21000
- Monoisotopic Mass: 332.20999276Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- PSA: 49.85000
- LogP: 2.22590
Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E083485-250mg |
Ethyl 5-[3-(4-methylpiperazinomethyl)-phenyl]-5-oxovalerate |
898789-49-6 | 250mg |
$ 440.00 | 2022-06-05 | ||
| TRC | E083485-500mg |
Ethyl 5-[3-(4-methylpiperazinomethyl)-phenyl]-5-oxovalerate |
898789-49-6 | 500mg |
$ 735.00 | 2022-06-05 | ||
| Fluorochem | 205050-1g |
Ethyl 5-[3-(4-methylpiperazinomethyl)phenyl]-5-oxovalerate |
898789-49-6 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 205050-2g |
Ethyl 5-[3-(4-methylpiperazinomethyl)phenyl]-5-oxovalerate |
898789-49-6 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 205050-5g |
Ethyl 5-[3-(4-methylpiperazinomethyl)phenyl]-5-oxovalerate |
898789-49-6 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB365075-1 g |
Ethyl 5-[3-(4-methylpiperazinomethyl)phenyl]-5-oxovalerate, 97%; . |
898789-49-6 | 97% | 1g |
€932.90 | 2023-04-26 | |
| abcr | AB365075-1g |
Ethyl 5-[3-(4-methylpiperazinomethyl)phenyl]-5-oxovalerate, 97%; . |
898789-49-6 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB365075-2g |
Ethyl 5-[3-(4-methylpiperazinomethyl)phenyl]-5-oxovalerate, 97%; . |
898789-49-6 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB365075-2 g |
Ethyl 5-[3-(4-methylpiperazinomethyl)phenyl]-5-oxovalerate, 97%; . |
898789-49-6 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| A2B Chem LLC | AH89273-1g |
ETHYL 5-[3-(4-METHYLPIPERAZINOMETHYL)PHENYL]-5-OXOVALERATE |
898789-49-6 | 97% | 1g |
$644.00 | 2024-04-19 |
Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate
Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate (CAS No. 898789-49-6): A Comprehensive Overview
Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate (CAS No. 898789-49-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.
The molecular structure of Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate consists of an ethyl ester group, a substituted phenyl ring, and a piperazine moiety. The presence of the 4-methylpiperazinomethyl group is particularly noteworthy, as it imparts unique pharmacological properties to the molecule. This structural complexity allows for interactions with specific protein targets, making it a valuable candidate for drug discovery and development.
Recent studies have highlighted the pharmacological activities of Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate. One notable area of research involves its potential as an antidepressant and anxiolytic agent. The compound has been shown to exhibit significant binding affinity to serotonin receptors, which are key targets in the treatment of mood disorders. In preclinical studies, it demonstrated efficacy in reducing depressive and anxiety-like behaviors in animal models, suggesting its potential for further clinical evaluation.
In addition to its antidepressant properties, Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate has also been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. This dual mechanism of action—targeting both serotonin receptors and inflammatory pathways—makes it a promising candidate for the treatment of conditions where mood and inflammation are co-morbidities.
The pharmacokinetic profile of Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens in clinical settings.
One of the key challenges in the development of new drugs is ensuring their safety and tolerability. Preclinical toxicology studies have indicated that Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models, which supports its potential for further clinical trials.
The current landscape of drug discovery is increasingly focused on developing compounds with high selectivity and specificity to minimize off-target effects and improve therapeutic outcomes. Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate aligns well with this trend due to its unique structural features and pharmacological properties. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity.
In conclusion, Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate (CAS No. 898789-49-6) represents a promising compound with diverse therapeutic potential. Its ability to modulate serotonin receptors and inflammatory pathways makes it a valuable candidate for the treatment of mood disorders and inflammatory conditions. As research continues to advance, this compound may pave the way for new treatment options that address unmet medical needs.
898789-49-6 (Ethyl 5-3-(4-methylpiperazinomethyl)-phenyl-5-oxovalerate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)